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Abstract

C.l. Acid Red 119 is a synthetic, water-soluble anionic dye belonging to the disazo class of
colorants. It finds primary application in the dyeing of proteinaceous and polyamide substrates
such as leather, wool, silk, and nylon, as well as in the paper industry. Its utility also extends to
the biomedical field as a biological stain. This document provides an in-depth technical
overview of Acid Red 119, encompassing its history, chemical properties, synthesis, and
applications. Quantitative data are presented in structured tables, and a detailed, generalized
experimental protocol for its synthesis is provided. Visual diagrams illustrating the synthesis
workflow are included to enhance understanding.

Introduction and Historical Context

Acid Red 119, also known by commercial names such as Acid Red V and Weak Acid Red
Brown V, is a significant member of the acid dye family. These dyes are characterized by their
affinity for materials with cationic sites, such as protein and polyamide fibers, under acidic
conditions.[1]

The specific history of the discovery of Acid Red 119 is not well-documented in publicly
available literature. However, its emergence is rooted in the broader history of azo dyes, which
began with the discovery of the diazotization reaction in the mid-19th century. Azo dyes,
characterized by the presence of one or more azo (-N=N-) functional groups, quickly became
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the largest and most versatile class of synthetic dyes due to their straightforward synthesis,
cost-effectiveness, and wide range of accessible colors.[2] The development of acid dyes
followed the need to color newly developed synthetic fibers, like cellulose acetate, in the early
20th century.[3]

Chemical and Physical Properties

Acid Red 119 is a red to dark red powder.[4] It is classified as a disazo dye, indicating the
presence of two azo groups in its molecular structure.[5] Key identification and property data
are summarized in the tables below.

Table 1: Chemical Identificati ¢ Acid Red 116

Identifier Value

C.l. Name Acid Red 119

C.I. Number 262085[5]

CAS Number 12220-20-1, 70210-06-9[5][6]
Chemical Class Disazo[5][7]

Molecular Formula C31H25Ns5Na206S2[5]
Molecular Weight 673.67 g/mol [5]

Hue Bordeaux[7]

ble 2: Physicochemical ies of Acid Red 11¢

Property Value/Description
Physical Appearance Red Powder[7]
- Soluble in water (70 g/L) and alcohol; insoluble
Solubility )
in ether.[4][8]
- Stable under acidic pH conditions; less stable in
Stability ) )
alkaline environments.[4]
Purity (Dye Content) >98%][7]
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Table 3: Performance and Fastness Properties of Acid

Red 119
Fastness Test Rating
Light Fastness 4-6[5][8]
Washing Fastness 5[7]
Perspiration Fastness 4-5[5]
Rubbing Fastness (Dry) 5[8]
Fastness to Chlorinated Water (50mg/l) 1-2[8]

Fastness ratings are typically on a scale of 1 to
5 or 1 to 8, with higher numbers indicating better

fastness.

Synthesis of Acid Red 119

The synthesis of Acid Red 119 is a multi-step process involving two sequential diazotization
and coupling reactions. The general manufacturing method is as follows: 3-
Aminobenzenesulfonic acid is first diazotized and then coupled with Naphthalen-1-amine. The
resulting monoazo compound is then diazotized again and coupled with 3-
(Ethyl(phenyl)amino)methyl)benzenesulfonic acid to form the final disazo dye.[5]

Generalized Experimental Protocol

While specific industrial manufacturing protocols are proprietary, a generalized laboratory-scale
synthesis can be outlined based on the known chemistry of azo dye formation.

Materials and Reagents:
e 3-Aminobenzenesulfonic acid (Metanilic acid)
e Naphthalen-1-amine (a-Naphthylamine)

o 3-(Ethyl(phenyl)amino)methyl)benzenesulfonic acid

© 2025 BenchChem. All rights reserved. 3/10 Tech Support


https://www.benchchem.com/product/b083087?utm_src=pdf-body
https://www.benchchem.com/product/b083087?utm_src=pdf-body
http://www.worlddyevariety.com/acid-dyes/acid-red-119.html
https://www.tiankunchemical.com/Skyacido-Acid-Red-119-pd45155295.html
https://www.colorantsgroup.com/pdf/tds-acid-red-119.pdf
http://www.worlddyevariety.com/acid-dyes/acid-red-119.html
https://www.tiankunchemical.com/Skyacido-Acid-Red-119-pd45155295.html
https://www.tiankunchemical.com/Skyacido-Acid-Red-119-pd45155295.html
https://www.benchchem.com/product/b083087?utm_src=pdf-body
https://www.benchchem.com/product/b083087?utm_src=pdf-body
http://www.worlddyevariety.com/acid-dyes/acid-red-119.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b083087?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

e Sodium nitrite (NaNO2)

e Hydrochloric acid (HCI)

e Sodium carbonate (Naz2COs) or Sodium hydroxide (NaOH)
e |ce

e Sodium chloride (NaCl)

« Distilled water

Step 1: Diazotization of 3-Aminobenzenesulfonic acid

» Dissolve a specific molar equivalent of 3-Aminobenzenesulfonic acid in a dilute aqueous
solution of sodium carbonate to form the sodium salt.

e Cool the solution to 0-5 °C in an ice bath.
 In a separate beaker, dissolve a slight molar excess of sodium nitrite in cold water.
¢ Slowly add the sodium nitrite solution to the cold 3-aminobenzenesulfonate solution.

o Slowly add this mixture to a chilled solution of hydrochloric acid (in molar excess) while
maintaining the temperature at 0-5 °C with constant stirring. The formation of the diazonium
salt is indicated by a positive reaction on starch-iodide paper (detects excess nitrous acid).

Step 2: First Coupling Reaction

» Dissolve one molar equivalent of Naphthalen-1-amine in dilute hydrochloric acid and cool to
0-5 °C.

o Slowly add the cold diazonium salt solution from Step 1 to the Naphthalen-1-amine solution.

e Maintain the temperature at 0-5 °C and continue stirring. The coupling reaction will proceed,
forming the intermediate monoazo compound. The completion of the reaction can be
monitored by the absence of the diazonium salt.
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e The intermediate dye may precipitate and can be isolated by filtration.
Step 3: Diazotization of the Intermediate Monoazo Compound
e Suspend the monoazo intermediate from Step 2 in cold water.

o Repeat the diazotization procedure as described in Step 1, using sodium nitrite and
hydrochloric acid at 0-5 °C to convert the free amino group of the naphthalen-1-amine moiety
into a second diazonium group.

Step 4: Second Coupling Reaction

» Dissolve one molar equivalent of the final coupling component, 3-
(Ethyl(phenyl)amino)methyl)benzenesulfonic acid, in a dilute alkaline solution (e.g., sodium
carbonate or sodium hydroxide) and cool to 0-10 °C.

o Slowly add the cold diazonium salt solution from Step 3 to the solution of the final coupling
component with vigorous stirring.

e The coupling reaction occurs to form the final disazo dye, Acid Red 119. The reaction
mixture is typically stirred for several hours to ensure completion.

Step 5: Isolation and Purification

The dye is "salted out” from the reaction mixture by adding sodium chloride, which reduces
its solubility and causes it to precipitate.

The precipitated dye is collected by filtration.

The filter cake is washed with a saturated sodium chloride solution to remove impurities.

The purified dye is then dried.

Visual Representation of Synthesis Workflow
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Caption: Synthesis workflow for Acid Red 119.

Applications
Textile and Leather Dyeing
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The primary application of Acid Red 119 is in the dyeing of natural and synthetic fibers that
possess basic groups. It is used to impart a red or bordeaux hue to substrates such as:

Wool

Silk

Polyamide (Nylon)

Leather[5][8]

The dyeing process is typically carried out in an acidic dyebath, which protonates the amino
groups in the fibers, creating cationic sites that electrostatically attract the anionic dye
molecules.[1]

Paper Coloring

Acid Red 119 is also utilized in the paper industry for coloring paper products.

Biological Staining

In the biomedical field, Acid Red 119 is used as a cell stain.[4] As an acid dye, it stains basic
cellular components, such as the cytoplasm and connective tissue, in shades of red. While not
as common as other red dyes in standard histological procedures, it can be employed as a
counterstain. For instance, in trichrome staining methods, an acid dye is used to color muscle
and cytoplasm in contrast to collagen, which is typically stained blue or green.[2] A generalized
workflow for using an acid dye as a counterstain is presented below.
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Caption: Generalized workflow for histological staining.
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Safety and Handling

Acid Red 119 is an organic dye that requires careful handling to avoid inhalation of dust and
direct contact with skin and eyes. Appropriate personal protective equipment, including gloves
and safety glasses, should be worn during handling. In case of accidental ingestion or
significant exposure, immediate medical attention should be sought.

Conclusion

C.l. Acid Red 119 is a versatile disazo dye with significant applications in the textile, leather,
and paper industries, as well as in biological staining. Its synthesis, based on well-established
diazotization and coupling reactions, allows for the production of a dye with good fastness
properties on proteinaceous and polyamide substrates. While specific historical details of its
discovery are scarce, its development is a part of the broader evolution of synthetic azo dyes
that have revolutionized the world of colorants. This guide has provided a comprehensive
technical overview of its properties, synthesis, and applications for the intended scientific
audience.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [History and discovery of Acid Red 119 as a dye.].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b083087#history-and-discovery-of-acid-red-119-as-a-
dye]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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